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yl)methane

Cat. No.: B050203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of

bis(N-methylimidazole-2-yl)methane, a key ligand in coordination chemistry. The document

summarizes available quantitative data, details experimental protocols for its characterization,

and presents visual workflows for clarity.

Introduction
Bis(N-methylimidazole-2-yl)methane, with the chemical formula C9H12N4 and a molecular

weight of 176.22 g/mol , is a bidentate N,N'-donor ligand.[1][2][3] Its structure, featuring two N-

methylimidazole rings linked by a methylene bridge, allows for versatile coordination with

various metal centers. Understanding its spectroscopic properties is fundamental for the

characterization of its coordination complexes and for quality control in its synthesis and

application. The IUPAC name for this compound is 1-methyl-2-[(1-methylimidazol-2-

yl)methyl]imidazole.[2]

Spectroscopic Data
The following tables summarize the key spectroscopic data for bis(N-methylimidazole-2-
yl)methane, compiled from available literature and spectral databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the molecular structure of bis(N-
methylimidazole-2-yl)methane in solution.

Table 1: ¹H NMR Spectral Data

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

Data not available in

current search results

Table 2: ¹³C NMR Spectral Data

While specific data for bis(N-methylimidazole-2-yl)methane is not readily available, data for

its constitutional isomer, bis(2-methylimidazol-1-yl)methane, provides insight into the expected

chemical shifts.[4]

Chemical Shift (δ, ppm) Assignment

144.8 C=N

128.9 Imidazole CH

119.1 Imidazole CH

55.7 Methylene bridge (-CH₂-)

13.7 Methyl (-CH₃)

Note: The assignments are for bis(2-methylimidazol-1-yl)methane and are provided for

comparative purposes.[4]

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups and vibrational modes within

the molecule.

Table 3: FTIR Spectral Data
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Wavenumber (cm⁻¹) Intensity Assignment

Data not available in current

search results

For comparison, the FT-IR spectrum of N-methylimidazole shows characteristic bands that can

be expected to be present in the spectrum of bis(N-methylimidazole-2-yl)methane.[5]

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is used to study the electronic transitions within the molecule.

Table 4: UV-Vis Absorption Data

λmax (nm)
Molar Absorptivity (ε,
M⁻¹cm⁻¹)

Solvent

Data not available in current

search results

Studies on similar bis(benzimidazol-2-yl)methane compounds have shown absorption maxima

around 280 nm, corresponding to π-π* transitions within the imidazole rings.[6]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Table 5: Mass Spectrometry Data

m/z Relative Intensity (%) Assignment

176 Data not available [M]⁺ (Molecular Ion)

Other fragments not available
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The molecular ion peak is expected at m/z = 176, corresponding to the molecular weight of the

compound.[3]

Experimental Protocols
Detailed experimental protocols for the spectroscopic characterization of bis(N-
methylimidazole-2-yl)methane are crucial for reproducible results. While specific protocols for

this exact compound are not detailed in the available literature, the following are general

procedures based on the characterization of similar compounds.[7]

NMR Spectroscopy
Sample Preparation: A sample of bis(N-methylimidazole-2-yl)methane is dissolved in a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) to a concentration of approximately 5-10 mg/mL.

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a

frequency of 300 MHz or higher.

Data Acquisition: Spectra are typically acquired at room temperature. Chemical shifts are

referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane,

TMS).

IR Spectroscopy
Sample Preparation: The sample can be analyzed as a KBr pellet, a thin film on a salt plate

(e.g., NaCl or KBr), or as a solution in a suitable solvent.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to record the

spectrum.

Data Acquisition: The spectrum is typically recorded in the mid-IR range (4000-400 cm⁻¹).

UV-Vis Spectroscopy
Sample Preparation: A dilute solution of the compound is prepared in a UV-transparent

solvent (e.g., ethanol, methanol, or acetonitrile).
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Instrumentation: A dual-beam UV-Vis spectrophotometer is used to record the absorption

spectrum.

Data Acquisition: The spectrum is typically recorded from 200 to 800 nm, with the solvent

used as a blank for baseline correction.

Mass Spectrometry
Sample Introduction: The sample can be introduced into the mass spectrometer via direct

infusion or through a gas chromatograph (GC-MS).

Ionization: Electron ionization (EI) or electrospray ionization (ESI) are common ionization

techniques.

Data Acquisition: The mass spectrum is recorded over a suitable m/z range to observe the

molecular ion and key fragment ions.

Visualizations
The following diagrams illustrate the general workflows for the synthesis and spectroscopic

characterization of bis(N-methylimidazole-2-yl)methane.

N-methylimidazole
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Purification
(e.g., Chromatography) bis(N-methylimidazole-2-yl)methane
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Caption: Synthetic workflow for bis(N-methylimidazole-2-yl)methane.
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Sample Preparation

Spectroscopic Analysis

Data Interpretation

bis(N-methylimidazole-2-yl)methane
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Caption: Workflow for spectroscopic characterization.

Conclusion
This technical guide provides a foundational understanding of the spectroscopic properties of

bis(N-methylimidazole-2-yl)methane. While a complete set of experimentally determined

quantitative data is not yet available in a single source, the information presented here,

including data from analogous compounds and generalized experimental protocols, serves as

a valuable resource for researchers in the fields of coordination chemistry and drug

development. Further detailed studies are encouraged to populate the spectroscopic data

tables and refine the experimental procedures for this specific and important ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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